Cas no 197565-90-5 (Calystegine A7)
Calystegine A7 structure
Product Name:Calystegine A7
CAS No:197565-90-5
MF:C7H13NO3
MW:159.183022260666
CID:2087191
PubChem ID:25107528
Update Time:2025-04-21
Calystegine A7 Chemical and Physical Properties
Names and Identifiers
-
- Calystegine A7
- 197565-90-5
- DTXSID801223312
- (1R,2S,4S,5R)-8-azabicyclo[3.2.1]octane-1,2,4-triol
- 8-Azabicyclo(3.2.1)octane-1,2,4-triol, (1R,2S,4S,5R)-
- (-)-Calystegine A7
- CHEBI:173215
- AKOS040735431
-
- Inchi： 1S/C7H13NO3/c9-5-3-6(10)7(11)2-1-4(5)8-7/h4-6,8-11H,1-3H2
- InChI Key： FSMRMYVITPBGGD-UHFFFAOYSA-N
- SMILES： OC1C2NC(CC2)(O)C(O)C1
Computed Properties
- Exact Mass: 159.08954328Da
- Monoisotopic Mass: 159.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.083
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- Color/Form: Powder
Calystegine A7 Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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